Cas no 1343065-92-8 ((3-chloro-4-methylphenyl)methyl(methyl)amine)

(3-Chloro-4-methylphenyl)methyl(methyl)amine is a substituted phenylmethylamine derivative featuring both chloro and methyl functional groups on the aromatic ring, along with a methylamine substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The chloro and methyl groups enhance its reactivity in electrophilic and nucleophilic substitution reactions, while the methylamine moiety offers opportunities for further functionalization. Its well-defined structure and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions to ensure purity and consistency in research applications.
(3-chloro-4-methylphenyl)methyl(methyl)amine structure
1343065-92-8 structure
Product Name:(3-chloro-4-methylphenyl)methyl(methyl)amine
CAS No:1343065-92-8
MF:C9H12ClN
MW:169.651281356812
CID:5972186
PubChem ID:21307252
Update Time:2025-06-26

(3-chloro-4-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-chloro-N,4-dimethyl-
    • (3-chloro-4-methylphenyl)methyl](methyl)amine hydrochloride
    • 1-(3-Chloro-4-methylphenyl)-N-methylmethanamine
    • [(3-Chloro-4-methylphenyl)methyl](methyl)amine
    • (3-chloro-4-methylphenyl)methyl(methyl)amine
    • SCHEMBL8342820
    • 1343065-92-8
    • CS-0301519
    • EN300-1965420
    • A1-19144
    • AKOS012497414
    • Inchi: 1S/C9H12ClN/c1-7-3-4-8(6-11-2)5-9(7)10/h3-5,11H,6H2,1-2H3
    • InChI Key: WPKSXSOUDVLTOP-UHFFFAOYSA-N
    • SMILES: C1(CNC)=CC=C(C)C(Cl)=C1

Computed Properties

  • Exact Mass: 169.0658271g/mol
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available
  • pka: 9.35±0.10(Predicted)

(3-chloro-4-methylphenyl)methyl(methyl)amine Security Information

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Additional information on (3-chloro-4-methylphenyl)methyl(methyl)amine

The Compound CAS No. 1343065-92-8: (3-chloro-4-methylphenyl)methyl(methyl)amine

The compound with CAS No. 1343065-92-8, commonly referred to as (3-chloro-4-methylphenyl)methyl(methyl)amine, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of amines, specifically a secondary amine, and its molecular formula is C9H12ClN. The structure consists of a phenyl ring substituted with chlorine at the 3-position and a methyl group at the 4-position, connected to a methylene group (-CH2-) which is further attached to a methylamine (-NMe2) group.

Key Features and Synthesis

The synthesis of (3-chloro-4-methylphenyl)methyl(methyl)amine involves several steps, typically starting from chloromethylated aromatic compounds. One common approach is the nucleophilic substitution reaction where a chloromethyl group is introduced onto the aromatic ring. This is followed by alkylation or amidation reactions to introduce the methylamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yields.

Applications in Pharmaceutical Chemistry

One of the most significant applications of (3-chloro-4-methylphenyl)methyl(methyl)amine lies in pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antiviral drugs. Recent studies have highlighted its potential as a precursor for drugs targeting specific enzyme pathways, such as protease inhibitors.

Role in Material Science

In material science, (3-chloro-4-methylphenyl)methyl(methyl)amine has found applications as a building block for advanced materials. Its ability to form stable coordination complexes makes it valuable in the development of catalysts for organic transformations. Additionally, it has been explored for use in polymer chemistry, where it can serve as a cross-linking agent or a functional monomer.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of (3-chloro-4-methylphenyl)methyl(methyl)amine is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, though the rate depends on environmental factors such as pH and temperature.

Safety and Handling

Proper handling of (3-chloro-4-methylphenyl)methyl(methyl)amine is essential due to its chemical reactivity. It should be stored in tightly sealed containers away from moisture and heat. Occupational exposure guidelines recommend using personal protective equipment to minimize health risks associated with prolonged contact or inhalation.

In conclusion, (3-chloro-4-methylphenyl)methyl(methyl)amine (CAS No. 1343065-92-8) is a versatile compound with significant contributions across multiple scientific domains. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation in pharmaceuticals, materials science, and beyond.

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